Cas no 82068-35-7 (4-(Thiophene-2-sulfonylamino)-benzoic acid)

• Product Name: 4-(Thiophene-2-sulfonylamino)-benzoic acid
• CAS No: 82068-35-7
• MF: C₁₁H₉NO₄S₂
• MW: 283.3234603405
• MDL: MFCD00493010
• CID: 699680
• PubChem ID: 873172
• Update Time: 2025-04-24

4-(Thiophene-2-sulfonylamino)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-thienylsulfonyl)amino]-
• 4-(Thiophene-2-sulfonylamino)-benzoic acid
• AKOS000114652
• 4-(thiophene-2-sulfonylamino)-benzoic acid, AldrichCPR
• 4-(thiophene-2-sulfonamido)benzoic acid
• 82068-35-7
• 4-(thiophene-2-sulfonamido)benzoicacid
• Oprea1_203165
• 4-(thiophen-2-ylsulfonylamino)benzoic acid
• CS-0218160
• BIM-0033909.P001
• Z45512288
• SCHEMBL8266867
• CHEMBL460801
• DTXSID20357967
• F0305-0045
• Oprea1_517991
• EN300-00279
• CBMicro_033796
• MFCD00493010

• MDL： MFCD00493010
• Inchi： 1S/C11H9NO4S2/c13-11(14)8-3-5-9(6-4-8)12-18(15,16)10-2-1-7-17-10/h1-7,12H,(H,13,14)
• InChI Key： VWLSKCBAWSAIAM-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 282.99730012g/mol
• Monoisotopic Mass: 282.99730012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 120Ų

4-(Thiophene-2-sulfonylamino)-benzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(Thiophene-2-sulfonylamino)-benzoic acid

Benzoic Acid, 4-[(2-Thienylsulfonyl)Amino]- (CAS No: 82068-35-7)

The compound Benzoic Acid, 4-[(2-Thienylsulfonyl)Amino]-, with the CAS number 82068-35-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted at the para position with a (2-thienylsulfonyl)amino group. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and development. The thienylsulfonyl group is known for its ability to enhance bioavailability and stability in biological systems, making it an attractive component in medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive molecules with potential anti-inflammatory, antitumor, and antimicrobial activities.

One of the key areas of research involving Benzoic Acid, 4-[(2-Thienylsulfonyl)Amino]- has been its use as an intermediate in the synthesis of sulfonamide derivatives. These derivatives have shown promise in targeting specific enzymes and receptors involved in various pathological conditions. For instance, recent findings suggest that certain analogs derived from this compound exhibit potent inhibitory effects on kinases associated with cancer progression.

The synthesis of Benzoic Acid, 4-[(2-Thienylsulfonyl)Amino]- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Modern methodologies often employ green chemistry principles to minimize environmental impact while maintaining efficiency. These advancements have made the compound more accessible for large-scale production and research purposes.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide facilitates its use in various chemical reactions and analytical techniques like high-performance liquid chromatography (HPLC). The molecule's stability under physiological conditions further enhances its suitability for biomedical applications.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinities of Benzoic Acid, 4-[(2-Thienylsulfonyl)Amino]- with various protein targets using molecular docking studies. These insights have guided the design of more potent and selective derivatives, paving the way for potential therapeutic interventions.

The compound's structure also lends itself well to further functionalization, allowing chemists to explore a wide range of substitution patterns that could lead to novel bioactive agents. For example, substituting the thienyl group with other heterocyclic moieties has been shown to significantly alter the molecule's pharmacokinetic profile without compromising its core functionality.

In conclusion, Benzoic Acid, 4-[(2-Thienylsulfonyl)Amino]- (CAS No: 82068-35-7) stands out as a versatile building block in organic synthesis with promising applications across multiple disciplines. Its unique chemical properties and potential for further modification make it an invaluable tool for advancing scientific research and development.